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Compound of Interest

Compound Name: (R)-3-Aminoazepan-2-one

Cat. No.: B1201962

In-depth Technical Guide on (R)-3-Aminoazepan-
2-onhe

This guide provides a detailed overview of the fundamental physicochemical properties of
(R)-3-Aminoazepan-2-one, a key chemical intermediate in pharmaceutical research and
development. The information is tailored for researchers, scientists, and professionals in the
field of drug development.

Physicochemical Properties

(R)-3-Aminoazepan-2-one is a cyclic amide and a derivative of caprolactam. Its molecular
structure and composition are fundamental to its reactivity and potential applications in

synthesis.
Property Value
Molecular Formula C6H12N20[1][2][3][4][5]
Molecular Weight 128.17 g/mol [1][2]

Experimental Protocols

Detailed experimental protocols for the synthesis and characterization of (R)-3-Aminoazepan-
2-one are often proprietary or described in patented literature. A general synthetic approach
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involves the cyclization of a derivative of L-lysine. Characterization typically involves standard
analytical techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy, Mass
Spectrometry (MS), and High-Performance Liquid Chromatography (HPLC) to confirm the
structure and purity of the compound. For specific, non-proprietary synthesis examples,
academic journals and chemical databases are valuable resources.

Logical Relationship of Chemical Properties

The following diagram illustrates the relationship between the chemical name, its molecular
formula, and its molecular weight.

(R)-3-Aminoazepan-2-one

Molecular Formula
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Molecular Weight
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Figure 1. Physicochemical Relationship
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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